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For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 3-ethoxypropionate (EEP), a slow-evaporating ether-ester solvent, offers a unique

combination of desirable properties including a moderate odor, high electrical resistivity, and

excellent solvency for a wide range of polymers.[1][2][3] Its linear structure and central

propionyl group contribute to its ability to produce low viscosity polymer solutions and provide

exceptional flow and leveling in coating applications.[1] This guide provides a comprehensive

overview of the chemical and physical properties of Ethyl 3-ethoxypropionate, detailed

experimental protocols for its synthesis and purification, and a summary of its applications, with

a focus on its utility for researchers and professionals in drug development.

Chemical Identity and Properties
Ethyl 3-ethoxypropionate is a colorless, water-white liquid with a characteristic ester-like

odor.[4][5] It is classified as a flammable liquid and is less dense than water.[4][5]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name ethyl 3-ethoxypropanoate[5]

Chemical Formula C₇H₁₄O₃[6]

Linear Formula C₂H₅OCH₂CH₂CO₂C₂H₅

Molecular Weight 146.18 g/mol [6]

CAS Number 763-69-9[6]

EC Number 212-112-9

InChI Key BHXIWUJLHYHGSJ-UHFFFAOYSA-N

SMILES CCOCCC(=O)OCC[5]

Synonyms
EEP, Ethyl beta-ethoxypropionate, 3-

Ethoxypropionic acid ethyl ester[4]

Table 2: Physicochemical Properties
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Property Value

Appearance Colorless, transparent liquid[7]

Odor Ester-like, moderate[1][4]

Boiling Point 166 - 170 °C (331 - 338 °F) at 760 mmHg[4]

Melting Point -75 °C to -100 °C (-103 °F to -148 °F)[4]

Density 0.95 g/mL at 25 °C

Vapor Pressure 0.9 - 2.0 hPa at 20-25 °C[5]

Vapor Density 5.03 (vs air)

Flash Point 58 °C (136.4 °F)

Refractive Index n20/D 1.405

Solubility in Water 54.1 g/L at 20 °C

LogP 1.47 at 20 °C

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the identity and purity of Ethyl 3-
ethoxypropionate.

¹H NMR: The proton NMR spectrum is a key tool for structural confirmation.[8][9]

¹³C NMR: Provides information on the carbon skeleton of the molecule.

Infrared (IR) Spectroscopy: The IR spectrum will prominently feature a strong absorption

band corresponding to the C=O (ester) stretching vibration.

Mass Spectrometry (MS): Mass spectral data can confirm the molecular weight of the

compound.[5]

Experimental Protocols
Synthesis of Ethyl 3-ethoxypropionate
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A common and efficient method for the synthesis of Ethyl 3-ethoxypropionate is the Michael

addition of ethanol to ethyl acrylate.[10][11][12] This reaction can be catalyzed by either a base

or an acid.

Base-Catalyzed Synthesis Protocol:

This method utilizes an alkali metal alkoxide, such as sodium ethoxide, as a catalyst.[12]

Reaction Setup: To a 2-liter, four-necked flask equipped with a mechanical stirrer,

thermometer, and condenser, add absolute ethanol and ethyl acrylate.[11] A typical molar

ratio of ethanol to ethyl acrylate is between 1.2:1 and 2:1.[10]

Catalyst Addition: While maintaining the temperature at approximately 30 °C, add the sodium

ethoxide catalyst (e.g., 0.2 to 0.6 parts by weight relative to ethyl acrylate).[10][11]

Reaction: Stir the mixture vigorously. The reaction is typically allowed to proceed for 3 to 4

hours.[11][12] Monitor the reaction progress by checking for the consumption of ethyl

acrylate.

Neutralization: After the reaction is complete, neutralize the catalyst. This can be achieved by

adding an acid, such as sulfuric acid.[10]

Filtration: Filter the reaction mixture to remove the salt by-products formed during

neutralization.[11]

Acid-Catalyzed Synthesis Protocol:

An alternative method uses a strong acid catalyst, such as methanesulfonic acid. This

approach avoids the need for extensive water removal from the reactants.[13]

Reaction Setup: Charge a suitable pressure reactor with ethanol and ethyl acrylate (molar

ratio of 0.5:1 to 2:1) and the acid catalyst.[13]

Reaction: Heat the reaction mixture to a temperature between 120-150 °C. The reaction is

typically run under pressure (30-100 psig) for 1 to 8 hours.[13]

Work-up: After cooling, the catalyst is neutralized, and the product is isolated.
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Purification Protocol
Purification is critical to achieve the high purity (≥99%) required for most applications.[6]

Fractional distillation is the primary method used.[10][11]

Distillation Setup: Transfer the crude Ethyl 3-ethoxypropionate (from the synthesis step,

after catalyst removal) to a distillation flask connected to a fractional distillation column.

Fractional Distillation:

Heat the flask to begin distillation.

Collect the initial, lower-boiling point fractions, which will primarily consist of unreacted

ethanol and ethyl acrylate.[11] These can be recycled for subsequent synthesis batches.

[10][12]

As the temperature rises, the desired Ethyl 3-ethoxypropionate fraction will begin to

distill. Collect the fraction boiling at approximately 166-170 °C.

Monitor the purity of the collected fractions using techniques like Gas Chromatography

(GC).

Applications in Research and Drug Development
While primarily known as an industrial solvent, Ethyl 3-ethoxypropionate's unique properties

make it valuable in specialized research and pharmaceutical contexts.

Specialty Solvent: EEP's excellent solvency for a wide range of polymers, including acrylics,

epoxies, and polyurethanes, makes it a useful solvent for polymer preparation in research

settings.[6] In drug development, it can be considered for formulations where a slow

evaporation rate and good film-forming properties are required.

Chemical Synthesis: It can be used as a reaction solvent or as a starting material for the

synthesis of other chemical intermediates.[2]

Microelectronics and Cleaning: In laboratory settings that mimic microfabrication, EEP is

used as a photoresist diluent, remover, and cleaning agent due to its high resistivity and low

surface tension.[12]
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Pharmaceutical Applications: The demand for EEP extends to the pharmaceutical industry,

often as a high-performance solvent in specific processes.[3] BOC Sciences notes its role in

supporting the pharmaceutical industry through various stages of drug discovery, including

custom synthesis.[1]

Safety and Handling
Proper handling of Ethyl 3-ethoxypropionate is essential to ensure laboratory safety.

Table 3: Hazard and Safety Information
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Category Description

GHS Pictogram GHS02 (Flammable)

Signal Word Warning

Hazard Statements H226: Flammable liquid and vapor.

Personal Protective Equipment (PPE)

Safety goggles, chemical-resistant gloves, and

protective clothing are required.[14][15] Use in a

well-ventilated area or with a respirator.[14][15]

Handling

Keep away from heat, sparks, open flames, and

other ignition sources.[16][17] Ground and bond

containers during transfer. Use non-sparking

tools.[16]

Storage

Store in a cool, dry, well-ventilated area in a

tightly closed container.[14][16] Store away from

incompatible materials such as strong oxidizing

agents.[15][16]

First Aid (Eyes)
Immediately flush eyes with plenty of water for

at least 15 minutes.[14]

First Aid (Skin)
Remove contaminated clothing. Wash skin with

soap and water.[14]

First Aid (Inhalation) Move victim to fresh air.[14]

Fire Fighting

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[4][14][16] Water spray may be

used to cool containers but may be ineffective at

extinguishing the fire.[14][16]

Diagrams
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Caption: Workflow for the synthesis and purification of Ethyl 3-ethoxypropionate.

This document is intended for informational purposes for qualified professionals and is not a

substitute for a comprehensive safety data sheet (SDS) or rigorous experimental validation.

Always consult the latest SDS before handling this chemical and adhere to all institutional and

governmental safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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